(1R)-trans-1,2-Cyclopentanediol monoacetate

• IUPAC Name: [(1R,2R)-2-hydroxycyclopentyl] acetate
• InChI: InChI=1S/C7H12O3/c1-5(8)10-7-4-2-3-6(7)9/h6-7,9H,2-4H2,1H3/t6-,7-/m1/s1
• InChI Key: YRJFZPSFQDTFRK-RNFRBKRXSA-N
• Canonical SMILES: CC(=O)OC1CCCC1O
• Isomeric SMILES: CC(=O)O[C@@H]1CCC[C@H]1O
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol

Description

Synthesis Analysis

The synthesis of cyclopentanediol derivatives, including (1R)-trans-1,2-cyclopentanediol monoacetate, involves stereoselective methods that allow for the control over the spatial arrangement of atoms within the molecule. One approach includes the asymmetric synthesis of stereoisomers of cyclopentane derivatives, utilizing key steps such as conjugate addition and cyclisation reactions (Urones et al., 2004). Additionally, enzymatic asymmetric synthesis methods have been explored, using esterases and lipases to achieve high enantiomeric excess in the synthesis of similar cyclopentene derivatives (Mekrami & Sicsic, 1992).

Molecular Structure Analysis

Molecular structure analysis of cyclopentanediol monoacetates focuses on understanding intramolecular hydrogen bonding, which plays a critical role in determining the compound's stereochemistry and reactivity. High-resolution infrared spectroscopy studies have revealed the presence of intramolecular hydrogen bonding in cyclopentane- and cyclohexane-1,2-diol monoacetates, influencing their preferred conformations (Wright & Marchessault, 1968).

Chemical Reactions and Properties

Research on cyclopentanediol monoacetates has also focused on their chemical reactivity, particularly in the context of enzymatic reactions and the synthesis of complex molecules. For instance, the enzymatic hydrolysis of diacetate precursors to cyclopentene derivatives demonstrates the utility of biocatalysis in achieving high selectivity and yield in the synthesis of enantiomerically pure compounds (Mekrami & Sicsic, 1992).

Physical Properties Analysis

The physical properties of this compound and related compounds, such as their melting points, boiling points, and solubility, are influenced by their molecular structure and intramolecular interactions. Studies on the stereochemistry of lithium-liquid ammonia reduction products of cyclopentenones provide insight into the configurational assignments of synthetic and modified compounds, which are relevant for understanding the physical properties of cyclopentanediol derivatives (De Clercq et al., 1974).

Chemical Properties Analysis

The chemical properties of this compound, such as reactivity, stability, and interaction with other molecules, are crucial for its application in synthetic chemistry. The examination of intramolecular hydrogen bonding provides valuable information on the compound's reactivity and potential applications in the synthesis of complex organic molecules (Wright & Marchessault, 1968).

Scientific Research Applications

Computational Drug Design

One area of scientific research relevant to chemical compounds like (1R)-trans-1,2-Cyclopentanediol monoacetate is computational drug design. For instance, the study of CCR2 antagonists highlights the use of computational tools to design drugs targeting specific receptors involved in various diseases, emphasizing the role of chemical compounds in modulating biological pathways (Sobhia, Singh, Kare, & Chavan, 2010).

Synthesis and Application in High-Value Chemicals

Research on the hydrogenation of furfural and its derivatives into pentanediol derivatives showcases the importance of chemical synthesis techniques in producing high-value chemicals from biomass-derived compounds. This demonstrates the potential utility of cyclopentanediol derivatives in various industrial and pharmaceutical applications (Tan, Su, Gao, Cui, Wang, & Zhao, 2021).

Medicinal Chemistry and Biological Activities

The exploration of jasmonic acid and its derivatives, including cyclopentanone compounds, in medicinal chemistry reveals the biological significance of these molecules. Such studies provide insights into the synthesis, biological activities, and potential therapeutic applications of plant stress hormones and their synthetic derivatives, highlighting the diverse roles of cyclopentanone structures in drug development (Pirbalouti, Sajjadi, & Parang, 2014).

Stereoisomerism in Environmental and Biological Contexts

The study of pyrethroid stereoisomerism underscores the importance of chemical structure, specifically isomerism, in determining the environmental and biological activity of compounds. This highlights the relevance of studying specific isomers, such as this compound, for understanding their unique effects in biological systems and environmental matrices (Parente, Azevedo-Silva, Meire, & Malm, 2018).

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve studying how it interacts with biological systems. This could involve studying its binding to proteins, its effect on biochemical pathways, or its impact on cellular processes.

Safety and Hazards

The safety and hazards of a compound involve studying its toxicity, flammability, and environmental impact. This information is typically found in material safety data sheets.

Future Directions

Future directions could involve further studies on the compound’s synthesis, reactions, or biological activity. It could also involve the development of new applications for the compound.